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Compound of Interest

N-(4-Chloro-2-
Compound Name:

methylphenyl)acetamide
CAS No.: 5202-86-8

Cat. No.: B1266253

Get Quote

\ J

This technical guide provides a comprehensive overview of N-(4-Chloro-2-
methylphenyl)acetamide, a substituted aromatic amide of interest to researchers and
professionals in drug development and chemical synthesis. This document delves into its
chemical identity, physicochemical properties, synthesis, potential applications, and safety
protocols, offering a valuable resource for its scientific exploration.

Chemical Identity and Nomenclature

N-(4-Chloro-2-methylphenyl)acetamide is a chlorinated and methylated derivative of
acetanilide. Its precise chemical structure is foundational to its reactivity and potential biological
activity.

IUPAC Name: N-(4-chloro-2-methylphenyl)acetamide[1]
Synonyms: A variety of synonyms are used in literature and commercial listings, which include:

e 4-Chloro-2-methylacetanilide[1]
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e 4'-Chloro-2'-methylacetanilide[2]

e Acetamide, N-(4-chloro-2-methylphenyl)-[1]
e 2-Acetamido-5-chlorotoluene

CAS Number: 5202-86-8([1]

Molecular Structure:

Caption: Chemical structure of N-(4-Chloro-2-methylphenyl)acetamide.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is paramount for

its application in research and development, influencing factors from reaction kinetics to

bioavailability.

Property Value Source
Molecular Formula CoH10CINO [1]
Molecular Weight 183.63 g/mol [1]
Appearance White solid [3]
Melting Point 139 - 140 °C (282.2 - 284 °F) [3]
Boiling Point 375.18 °C (estimated)

Expected to have low solubility
Solubilit in water and higher solubility in
olubili
Y organic solvents like ethanol

and DMSO.

[4]

Spectroscopic Data

Spectroscopic analysis is critical for the unambiguous identification and characterization of a

chemical compound. While a comprehensive public database of spectra for N-(4-Chloro-2-
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methylphenyl)acetamide is not readily available, the expected spectral features can be
predicted based on its structure and data from analogous compounds.

e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methyl group protons on the phenyl ring, the acetyl methyl protons, and the
amide proton. The aromatic protons will likely appear as a set of multiplets in the aromatic
region (6 7.0-8.0 ppm). The two methyl groups will each exhibit a singlet, with the acetyl
methyl protons appearing further downfield than the aromatic methyl protons. The amide
proton will present as a broad singlet, with its chemical shift being solvent-dependent.

e 13C NMR: The carbon NMR spectrum will display nine distinct signals corresponding to the
nine carbon atoms in the molecule. This includes signals for the carbonyl carbon of the
amide group (around 168-170 ppm), the aromatic carbons (in the 110-140 ppm range), and
the two methyl carbons (typically below 30 ppm).

e Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+)
corresponding to the molecular weight of the compound. Due to the presence of a chlorine
atom, an M+2 peak with an intensity of approximately one-third of the M+ peak is expected,
which is characteristic of the isotopic abundance of 3>Cl and 3’Cl.

Synthesis Protocol

N-Arylacetamides are commonly synthesized through the acylation of the corresponding aniline
derivative. The following protocol is a generalized yet detailed procedure for the synthesis of N-
(4-Chloro-2-methylphenyl)acetamide from 4-chloro-2-methylaniline.

Reaction Scheme:
Caption: General workflow for the synthesis of N-(4-Chloro-2-methylphenyl)acetamide.
Experimental Procedure:

» Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 4-chloro-2-methylaniline (1 equivalent) in a suitable anhydrous solvent such
as dichloromethane or tetrahydrofuran. Add a base, for instance, pyridine or triethylamine
(1.1 equivalents), to the solution.
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e Acylation: Cool the reaction mixture in an ice bath. Add acetyl chloride or acetic anhydride
(1.1 equivalents) dropwise to the stirred solution via the dropping funnel. The addition should
be slow to control the exothermic reaction.

o Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for several hours. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, quench the reaction by adding water. If
dichloromethane is used as the solvent, separate the organic layer. Wash the organic layer
sequentially with dilute hydrochloric acid (to remove excess base), saturated sodium
bicarbonate solution (to neutralize any remaining acid), and brine.

« Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude
product. The crude N-(4-Chloro-2-methylphenyl)acetamide can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) or by column
chromatography on silica gel.

Causality in Experimental Choices:

e The use of an anhydrous solvent is crucial to prevent the hydrolysis of the highly reactive
acylating agent (acetyl chloride or acetic anhydride).

e The inclusion of a base is necessary to neutralize the hydrochloric acid or acetic acid
byproduct of the reaction, which would otherwise protonate the starting aniline and inhibit the
reaction.

e The dropwise addition of the acylating agent at a low temperature helps to manage the
exothermicity of the reaction and prevent the formation of side products.

e The agueous work-up steps are essential for removing unreacted starting materials,
byproducts, and the base, leading to a purer crude product before the final purification step.

Applications and Research Interest
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N-arylacetamides are a class of compounds with diverse biological activities and are frequently
utilized as key intermediates in the synthesis of more complex molecules.

e Pharmaceutical Intermediate: Substituted acetanilides are precursors in the synthesis of
various pharmaceuticals. The specific combination of chloro and methyl substituents on the
phenyl ring of N-(4-Chloro-2-methylphenyl)acetamide makes it a potential building block
for the development of novel therapeutic agents.

o Agrochemical Intermediate: Similar to their role in pharmaceuticals, these compounds can
serve as intermediates in the synthesis of herbicides, fungicides, and insecticides. The
structural features of N-(4-Chloro-2-methylphenyl)acetamide may be incorporated to
modulate the biological activity and selectivity of agrochemicals.

e Research Chemical: This compound is valuable in medicinal chemistry and chemical biology
as a scaffold for the synthesis of compound libraries for screening against various biological
targets. Studies on related N-aryl-2-chloroacetamides have explored their potential
antimicrobial and antioxidant activities.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
N-(4-Chloro-2-methylphenyl)acetamide. The following information is based on available
safety data sheets for this and structurally related compounds.

Hazard Identification:

o Harmful if swallowed.

o Causes skin irritation.

e May cause an allergic skin reaction.
o Causes serious eye irritation.

e May cause respiratory irritation.

Recommended Handling Procedures:

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1266253/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-chloro-2-methylphenyl-acetamide
https://www.benchchem.com/product/b1266253/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-chloro-2-methylphenyl-acetamide
https://www.benchchem.com/product/b1266253/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-chloro-2-methylphenyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection. A lab coat, safety glasses with side shields, and nitrile gloves are
recommended as a minimum.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust.

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

« If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Storage and Disposal:
o Storage: Store in a well-ventilated place. Keep the container tightly closed. Store locked up.

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, regional, and national regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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